Cas no 84066-21-7 (3-Amino-6-phenylpyrazine-2-carboxylic acid)

3-Amino-6-phenylpyrazine-2-carboxylic acid is a heterocyclic compound featuring a pyrazine core substituted with an amino group, a phenyl ring, and a carboxylic acid functionality. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients and fine chemicals. The presence of both amino and carboxylic acid groups allows for further derivatization, enabling the creation of amides, esters, or other functionalized derivatives. Its rigid aromatic scaffold contributes to stability and potential binding affinity in target applications. The compound is typically employed in research settings for drug discovery and material science due to its synthetic utility and structural modularity.

3-Amino-6-phenylpyrazine-2-carboxylic acid structure

84066-21-7 structure

Product Name:3-Amino-6-phenylpyrazine-2-carboxylic acid

CAS No:84066-21-7

MF:C₁₁H₉N₃O₂

MW:215.208061933517

MDL:MFCD14585356

CID:2122907

PubChem ID:12841582

Update Time:2025-06-09

3-Amino-6-phenylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-amino-6-phenyl-2-pyrazine carboxylic acid
- 3-amino-6-phenylpyrazine-2-carboxylic acid
- AXXUKMYAQJKPMI-UHFFFAOYSA-N
- 3-amino-6-phenylpyrazine carboxylic acid
- SY244422
- OR322408
- BC4716562
- 2-Pyrazinecarboxylic acid, 3-amino-6-phenyl-
- 3-Amino-6-phenyl-2-pyrazinecarboxylic acid (ACI)
- Pyrazinecarboxylic acid, 3-amino-6-phenyl- (9CI)
- Pyrazinoic acid, 3-amino-6-phenyl- (6CI)
- AS-48327
- MFCD14585356
- SCHEMBL318797
- AKOS022651661
- BP-11769
- 84066-21-7
- DB-331101
- F30374
- A1-77076
- CS-W020453
- 3-amino-6-phenylpyrazine-2-carboxylicacid
- 3-Amino-6-phenylpyrazine-2-carboxylic acid
- MDL： MFCD14585356
- Inchi： 1S/C11H9N3O2/c12-10-9(11(15)16)14-8(6-13-10)7-4-2-1-3-5-7/h1-6H,(H2,12,13)(H,15,16)
- InChI Key： AXXUKMYAQJKPMI-UHFFFAOYSA-N
- SMILES： OC(C1=C(N)N=CC(C2C=CC=CC=2)=N1)=O

Computed Properties

Exact Mass: 215.069476538g/mol
Monoisotopic Mass: 215.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 89.1
XLogP3: 1.5

3-Amino-6-phenylpyrazine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM332739-250mg	3-Amino-6-phenylpyrazine-2-carboxylic acid	84066-21-7	95%+	250mg	$712	2021-06-16
Chemenu	CM332739-250mg	3-Amino-6-phenylpyrazine-2-carboxylic acid	84066-21-7	95%+	250mg	$494	2023-01-18
abcr	AB461333-250 mg	3-Amino-6-phenylpyrazine-2-carboxylic acid, 95%; .	84066-21-7	95%	250MG	€402.30	2023-07-18
abcr	AB461333-1 g	3-Amino-6-phenylpyrazine-2-carboxylic acid, 95%; .	84066-21-7	95%	1g	€924.80	2023-07-18
Apollo Scientific	OR322408-100mg	3-Amino-6-phenylpyrazine-2-carboxylic acid	84066-21-7		100mg	£115.00	2023-09-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC10749-10g	3-amino-6-phenylpyrazine-2-carboxylic acid	84066-21-7	95%	10g	$1750	2023-09-07
eNovation Chemicals LLC	D918998-1g	3-Amino-6-phenylpyrazine-2-carboxylic Acid	84066-21-7	95%	1g	$595	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1099166-1g	3-Amino-6-phenylpyrazine-2-carboxylic acid	84066-21-7	98%	1g	￥5616.00	2024-07-28
eNovation Chemicals LLC	Y0996926-5g	3-amino-6-phenylpyrazine-2-carboxylic acid	84066-21-7	95%	5g	$1600	2024-08-02
abcr	AB461333-250mg	3-Amino-6-phenylpyrazine-2-carboxylic acid, 95%; .	84066-21-7	95%	250mg	€408.00	2025-04-16

3-Amino-6-phenylpyrazine-2-carboxylic acid Production Method

Production Method 1

98-80-6

486424-37-7

84066-21-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide , Water ; 10 min, 140 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

Discovery of Inhibitors of Trypanosoma brucei by Phenotypic Screening of a Focused Protein Kinase Library

Woodland, Andrew; et al, ChemMedChem, 2015, 10(11), 1809-1820